2-(4-chlorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate

• Molecular Formula: C24H26ClNO5
• Molecular Weight: 443.9 g/mol
• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 4-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C24H26ClNO5/c25-17-7-3-13(4-8-17)19(27)12-31-24(30)14-5-9-18(10-6-14)26-22(28)20-15-1-2-16(11-15)21(20)23(26)29/h3-4,7-8,14-16,18,20-21H,1-2,5-6,9-12H2
• InChI Key: PWBWMZUUULZMEX-UHFFFAOYSA-N
• SMILES: C1CC(CCC1C(=O)OCC(=O)C2=CC=C(C=C2)Cl)N3C(=O)C4C5CCC(C5)C4C3=O

Description

2-(4-chlorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the biosynthesis of important cellular components, leading to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. It has been found to inhibit the growth of certain bacteria and fungi, reduce inflammation, and provide analgesic effects. Additionally, it has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate in lab experiments is its low toxicity profile. This makes it a safer alternative to other compounds that may have harmful effects on cells or organisms. However, one limitation of using this compound is its limited solubility in certain solvents, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the research and development of 2-(4-chlorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate. One potential direction is the further exploration of its antibacterial and antifungal properties, with the aim of developing new antimicrobial agents. Another direction is the investigation of its anti-inflammatory and analgesic effects, with the aim of developing new treatments for inflammatory diseases. Additionally, further research could be conducted to improve the solubility of this compound in certain solvents, which could expand its potential applications in lab experiments.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate involves the reaction of 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylic acid with 2-(4-chlorophenyl)-2-oxoethyl bromide in the presence of a base. The reaction takes place under mild conditions and yields the desired product in good yield.

Scientific Research Applications

2-(4-chlorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate has potential applications in various fields of scientific research. It has been found to exhibit antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents. Additionally, it has been shown to possess anti-inflammatory and analgesic properties, which could make it a potential candidate for the treatment of inflammatory diseases.